2-Fluoro-6-(methylamino)phenol

• Molecular Formula: C7H8FNO
• Molecular Weight: 141.14 g/mol
• IUPAC Name: 2-fluoro-6-(methylamino)phenol
• InChI: InChI=1S/C7H8FNO/c1-9-6-4-2-3-5(8)7(6)10/h2-4,9-10H,1H3
• InChI Key: HAZGHQJONNUZEW-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C(=CC=C1)F)O

Description

2-Fluoro-6-(methylamino)phenol is a fluorinated phenolic compound featuring a methylamino (-NHCH₃) substituent at the ortho position relative to the hydroxyl group and a fluorine atom at the para position. This structural arrangement confers unique electronic and steric properties, making it a candidate for applications in medicinal chemistry and materials science. For example, compounds like 2-[(Methylamino)methyl]phenol (–3) demonstrate anti-biofilm and anti-virulence activity against Staphylococcus aureus (S. aureus), suggesting that fluorine substitution in 2-Fluoro-6-(methylamino)phenol could modulate similar biological interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is through the nucleophilic aromatic substitution reaction where a fluorine atom is introduced to the phenol ring

Industrial Production Methods

Industrial production methods for 2-Fluoro-6-(methylamino)phenol may involve large-scale chemical reactions under controlled conditions. These methods often utilize automated systems to ensure precision and efficiency in the synthesis process. The specific details of industrial production methods are proprietary and may vary between manufacturers.

Chemical Reactions Analysis

Types of Reactions

2-Fluoro-6-(methylamino)phenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The nitro group can be reduced to an amino group.

Substitution: The fluorine atom can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or hydrogen gas in the presence of a catalyst can be used.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Amino derivatives.

Substitution: Various substituted phenol derivatives.

Scientific Research Applications

2-Fluoro-6-(methylamino)phenol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with enzymes.

Medicine: Investigated for its potential use in drug development, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Fluoro-6-(methylamino)phenol involves its interaction with specific molecular targets. The fluorine atom can enhance the compound’s binding affinity to certain enzymes or receptors, while the methylamino group can participate in hydrogen bonding and other interactions. These interactions can modulate the activity of the target molecules, leading to various biological effects.

Comparison with Similar Compounds

Structural and Physicochemical Comparisons

Compound Name	Key Functional Groups	Molecular Weight (g/mol)	Notable Properties
2-Fluoro-6-(methylamino)phenol	-OH, -NHCH₃ (ortho), -F (para)	~155.15 (estimated)	Fluorine enhances electronegativity; methylamino may improve solubility .
2-[(Methylamino)methyl]phenol	-OH, -CH₂NHCH₃ (ortho)	137.18	Anti-biofilm activity (70% inhibition at 1.25 µM); non-cytotoxic .
2-Fluoro-6-methylaniline	-NH₂, -CH₃ (ortho), -F (para)	139.15	Reduced steric hindrance compared to methylamino derivatives; used in synthesis .
2-Ethoxy-6-{[(4-fluoro-2-methylphenyl)amino]methyl}phenol	-OCH₂CH₃, -CH₂NHAr (Ar = fluorophenyl)	289.34	Ethoxy group increases lipophilicity; fluorophenyl enhances binding specificity .

Key Observations :

• Fluorine vs. Methylamino Positioning: Fluorine at the para position (as in 2-Fluoro-6-(methylamino)phenol) may stabilize the phenolic -OH group through electron-withdrawing effects, increasing acidity compared to non-fluorinated analogs like 2-[(Methylamino)methyl]phenol .
• Biological Activity: 2-[(Methylamino)methyl]phenol inhibits S. aureus biofilms by targeting SarA, a virulence regulator, without cytotoxicity (MIC < 1500 µM) . The fluorine in 2-Fluoro-6-(methylamino)phenol could enhance target binding due to increased electronegativity, though direct evidence is lacking.
• Synthetic Utility: Analogous compounds, such as 2-Fluoro-6-methylaniline, are intermediates in synthesizing pharmaceuticals and agrochemicals, suggesting similar roles for 2-Fluoro-6-(methylamino)phenol .